Cas no 558467-31-5 (2-(2,5-Dimethylphenyl)-3-indolizinecarbaldehyde)

• Product Name: 2-(2,5-Dimethylphenyl)-3-indolizinecarbaldehyde
• CAS No: 558467-31-5
• MF: C₁₇H₁₅NO
• MW: 249.307104349136
• CID: 3056337
• PubChem ID: 3848537
• Update Time: 2025-05-22

2-(2,5-Dimethylphenyl)-3-indolizinecarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Dimethylphenyl)-3-indolizinecarbaldehyde
• BBL021149
• AKOS001476816
• 558467-31-5
• Z3196216543
• STK893855
• 2-(2,5-dimethylphenyl)indolizine-3-carbaldehyde

• Inchi： 1S/C17H15NO/c1-12-6-7-13(2)15(9-12)16-10-14-5-3-4-8-18(14)17(16)11-19/h3-11H,1-2H3
• InChI Key： MBVIGMMMHZBRJX-UHFFFAOYSA-N
• SMILES： O=CC1=C(C=C2C=CC=CN12)C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 249.115364102Da
• Monoisotopic Mass: 249.115364102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 21.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 2-(2,5-Dimethylphenyl)-3-indolizinecarbaldehyde

Recent Advances in the Study of 2-(2,5-Dimethylphenyl)-3-indolizinecarbaldehyde (CAS: 558467-31-5)

In recent years, the compound 2-(2,5-Dimethylphenyl)-3-indolizinecarbaldehyde (CAS: 558467-31-5) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential applications in drug development.

The indolizine scaffold, to which this compound belongs, is known for its diverse pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial activities. Recent studies have highlighted the potential of 2-(2,5-Dimethylphenyl)-3-indolizinecarbaldehyde as a promising lead compound for the development of novel therapeutic agents. Its structural features, such as the presence of a formyl group and a dimethylphenyl moiety, contribute to its reactivity and interaction with biological targets.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 2-(2,5-Dimethylphenyl)-3-indolizinecarbaldehyde via a palladium-catalyzed cross-coupling reaction, achieving high yields and excellent purity. The study also explored the compound's mechanism of action, revealing its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2).

Further research has investigated the anticancer potential of this compound. In vitro studies using human cancer cell lines showed that 2-(2,5-Dimethylphenyl)-3-indolizinecarbaldehyde induces apoptosis through the activation of caspase-3 and caspase-9, suggesting its potential as a chemotherapeutic agent. Additionally, molecular docking studies have identified strong binding affinities between this compound and various oncogenic proteins, further supporting its therapeutic potential.

Despite these promising findings, challenges remain in the development of 2-(2,5-Dimethylphenyl)-3-indolizinecarbaldehyde as a drug candidate. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the compound's versatility and unique pharmacological profile make it a valuable subject for ongoing research in the field of medicinal chemistry.

In conclusion, 2-(2,5-Dimethylphenyl)-3-indolizinecarbaldehyde (CAS: 558467-31-5) represents a promising avenue for drug discovery, with its multifaceted biological activities and potential applications in treating various diseases. Continued research and development efforts are essential to fully unlock its therapeutic potential and translate these findings into clinical applications.